Cas no 2751702-79-9 (3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole)

• Product Name: 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole
• CAS No: 2751702-79-9
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 6441387
• PubChem ID: 165794964
• Update Time: 2025-05-19

3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-37335386
• 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole
• 2751702-79-9

• Inchi： 1S/C6H8BrN3/c7-6-9-8-4-10(6)3-5-1-2-5/h4-5H,1-3H2
• InChI Key： HFTKAQJCHMQUGU-UHFFFAOYSA-N
• SMILES： BrC1=NN=CN1CC1CC1

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole

Introduction to 3-Bromo-4-(Cyclopropylmethyl)-4H-1,2,4-Triazole (CAS No. 2751702-79-9)

3-Bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole (CAS No. 2751702-79-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a cyclopropylmethyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole is C₈H₁₀BrN₃, with a molecular weight of approximately 206.09 g/mol. The compound's structure consists of a 1,2,4-triazole ring substituted with a bromine atom at the 3-position and a cyclopropylmethyl group at the 4-position. This specific arrangement of functional groups provides the compound with a high degree of chemical stability and reactivity, which are crucial for its potential applications in drug discovery and development.

In recent years, 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. The triazole ring is a common motif in many pharmaceuticals due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The bromine atom and cyclopropylmethyl group further enhance the compound's pharmacological profile by modulating its lipophilicity and metabolic stability.

One of the key areas of research involving 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole is its use as an intermediate in the synthesis of antifungal agents. Triazoles are well-known for their antifungal properties, and the presence of the bromine atom can enhance these properties by increasing the compound's ability to penetrate fungal cell membranes. Additionally, the cyclopropylmethyl group can improve the compound's solubility and bioavailability, making it more effective in vivo.

Beyond antifungal applications, 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole has also shown promise in the development of anticancer drugs. Recent studies have demonstrated that certain triazole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. The bromine atom can act as a leaving group in subsequent reactions, allowing for the introduction of other functional groups that can enhance the compound's anticancer activity.

The synthesis of 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-bromopyrazole with an appropriate nitrile or amide to form the triazole ring. The subsequent introduction of the cyclopropylmethyl group can be achieved through various methods, such as nucleophilic substitution or coupling reactions.

The physical properties of 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole, including its melting point and solubility in different solvents, are important considerations for both synthetic chemistry and pharmaceutical applications. The compound is generally stable under standard laboratory conditions but may require specific storage conditions to maintain its integrity over extended periods.

In terms of safety and handling, while 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole is not classified as a hazardous material or controlled substance, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of researchers and laboratory personnel.

To further explore the potential applications of 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole, ongoing research is focusing on optimizing its chemical structure to enhance its biological activity while minimizing any potential side effects. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict the binding affinities of this compound with various biological targets.

In conclusion, 3-bromo-4-(cyclopropylmethyl)-4H-1,2,4-triazole (CAS No. 2751702-79-9) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in both academic and industrial settings.